Cas no 51110-26-0 (2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester)

• Product name: 2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
• CAS No: 51110-26-0
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 363222
• PubChem ID: 71366290

2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
• ethyl 2-isothiocyanato-5-phenylpenta-2,4-dienoate
• DTXSID50789656
• 51110-26-0

• Inchi： InChI=1S/C14H13NO2S/c1-2-17-14(16)13(15-11-18)10-6-9-12-7-4-3-5-8-12/h3-10H,2H2,1H3/b9-6+,13-10+
• InChI Key： HZEYOILHDSDJLS-DEKJKZHBSA-N
• SMILES： N(/C(=C/C=C/C1C=CC=CC=1)/C(OCC)=O)=C=S

Computed Properties

• Exact Mass: 259.06679
• Monoisotopic Mass: 259.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66